![molecular formula C11H11NO2S2 B5486988 ethyl 5-amino-3,3'-bithiophene-4-carboxylate](/img/structure/B5486988.png)
ethyl 5-amino-3,3'-bithiophene-4-carboxylate
Overview
Description
Ethyl 5-amino-3,3’-bithiophene-4-carboxylate is a chemical compound with the molecular formula C11H11NO2S2 . It has an average mass of 253.340 Da and a monoisotopic mass of 253.023117 Da .
Molecular Structure Analysis
The molecular structure of ethyl 5-amino-3,3’-bithiophene-4-carboxylate consists of a bithiophene core, which is a system of two thiophene rings connected by a single bond . The compound also contains an ethyl ester functional group and an amino group .Physical And Chemical Properties Analysis
Ethyl 5-amino-3,3’-bithiophene-4-carboxylate is a solid compound . Its empirical formula is C11H11NO2S2 . More detailed physical and chemical properties such as melting point, boiling point, solubility, and spectral data were not available in the sources I found.Scientific Research Applications
Synthesis and Characterization
Ethyl 5-amino-3,3'-bithiophene-4-carboxylate and its derivatives are frequently used in the synthesis of complex organic compounds. For example, Pusheng (2009) studied the synthesis, characterization, and fluorescence properties of a related compound, ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate, highlighting its novel fluorescence property (Guo Pusheng, 2009). Ryndina et al. (2002) explored the synthesis of thieno[3,4-d]pyrimidines by reacting ethyl 3-amino-4-carbamoyl-5-methylthiophene-2-carboxylate with 1,3-dicarbonyl compounds (S. A. Ryndina, A. Kadushkin, N. Soloveva, V. Granik, 2002).
Molecular Structures and Properties
The study of molecular structures and properties is another key area of research involving this compound. Costa et al. (2007) investigated hydrogen-bonded supramolecular structures of ethyl 5-amino-1-aryl-1H-imidazole-4-carboxylates, demonstrating complex chain and sheet formations in these molecules (M. Costa, N. Boechat, S. Wardell, V. Ferreira, J. N. Low, C. Glidewell, 2007).
Antimicrobial and Anticancer Properties
Studies have also explored the antimicrobial and anticancer potential of derivatives of this compound. Abu‐Hashem, Abu-Zied, and El-Shehry (2011) synthesized compounds with antimicrobial activities using a key intermediate that is closely related to the compound (A. Abu‐Hashem, K. Abu-Zied, M. El-Shehry, 2011). Furthermore, Mohareb, Abdallah, Helal, and Shaloof (2016) synthesized novel thiophene and benzothiophene derivatives ascytotoxic agents, indicating the potential of these compounds in cancer treatment (R. Mohareb, A. Abdallah, M. H. Helal, Somiya M H Shaloof, 2016).
Molecular Docking and Drug Development
The compound has also been used in molecular docking studies to develop new therapeutic agents. For instance, Amr et al. (2019) conducted molecular docking studies of novel derivatives possessing the thiophene moiety as lactate dehydrogenase inhibitors, a key enzyme in cancer cell metabolism (A. Amr, M. El-Shehry, A. A. Ibrahim, H. Hosni, M. Al-Omar, H. Ghabbour, 2019).
Dyeing and Industrial Applications
This compound derivatives have also found applications in the dyeing industry. Iyun et al. (2015) synthesized novel heterocyclic disperse dyes with a thiophene moiety for dyeing polyester fibers, showcasing the versatility of these compounds in industrial applications (O. Iyun, K. Bello, O. Abayeh, A. Jauro, F. Shode, 2015).
Properties
IUPAC Name |
ethyl 2-amino-4-thiophen-3-ylthiophene-3-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2S2/c1-2-14-11(13)9-8(6-16-10(9)12)7-3-4-15-5-7/h3-6H,2,12H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWYUHKOUAMWNON-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC=C1C2=CSC=C2)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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